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Compound of Interest

Compound Name: Methionine Sulfone

Cat. No.: B554994 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Methionine, a sulfur-containing amino acid, is susceptible to oxidation, leading to the formation

of methionine sulfoxide and subsequently methionine sulfone.[1] The presence and quantity

of these oxidized forms can be critical indicators of oxidative stress in biological systems and a

key quality attribute of protein-based therapeutics. Hydrophilic Interaction Liquid

Chromatography (HILIC) coupled with Electrospray Ionization Tandem Mass Spectrometry

(ESI-MS/MS) offers a robust and sensitive method for the direct analysis of these highly polar

compounds without the need for derivatization.[2] This application note provides a detailed

protocol for the analysis of methionine sulfone using HILIC-ESI-MS/MS.

Experimental Protocols
Standard and Sample Preparation
a. Standard Preparation:

Obtain a certified standard of L-Methionine sulfone.

Prepare a stock solution of 1 mg/mL in deionized water.

Perform serial dilutions of the stock solution with a mixture of 90:10 (v/v) methanol:water to

create calibration standards at desired concentrations (e.g., 1 µg/mL to 100 µg/mL).
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b. Sample Preparation (from Biological Matrix, e.g., Serum):

To 100 µL of serum, add 300 µL of acetonitrile to precipitate proteins.[3]

Vortex the mixture for 1 minute.

Centrifuge at 10,000 x g for 10 minutes to pellet the precipitated proteins.

Transfer the supernatant to a new microcentrifuge tube.

Evaporate the supernatant to dryness under a gentle stream of nitrogen.

Reconstitute the dried extract in 100 µL of the initial mobile phase conditions (e.g., 75:25

acetonitrile:water with 0.1% formic acid).

Note on Oxidation: In-vitro oxidation of methionine during sample preparation is a known issue.

[4] To minimize this artifact, it is recommended to work under an inert atmosphere (e.g., argon

or nitrogen) whenever possible, especially during extraction and evaporation steps.[5] For

highly accurate quantification, stable isotope labeling with ¹⁸O-hydrogen peroxide can be

employed to differentiate between in-vivo and artifactual oxidation.[6][7]

HILIC-ESI-MS/MS Method
a. Liquid Chromatography (LC) Conditions:

Column: Ascentis® Express HILIC, 10 cm x 3.0 mm I.D., 2.7 µm particles.

Mobile Phase A: Acetonitrile.

Mobile Phase B: Water with 0.1% formic acid, pH adjusted to 3.5 with ammonium formate.

Gradient: Isocratic elution with 75% A and 25% B. (Note: A gradient can be developed for

separating multiple methionine oxidation states, for example, a linear increase in aqueous

solvent from 5% to 70% over 90 minutes[1]).

Flow Rate: 0.4 mL/min.

Column Temperature: 25 °C.
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Injection Volume: 5 µL.

b. Mass Spectrometry (MS) Conditions:

Ionization Mode: Electrospray Ionization (ESI), Positive.

Scan Mode: Multiple Reaction Monitoring (MRM) for quantification. A full scan (e.g., m/z 150-

300) can be used for initial identification.

Precursor Ion (Q1): To be determined based on the protonated molecular weight of

methionine sulfone ([M+H]⁺).

Product Ion (Q3): To be determined by fragmentation of the precursor ion.

Collision Energy (CE): To be optimized for the specific instrument and analyte.

Dwell Time: To be optimized for the number of MRM transitions and chromatographic peak

width.

Data Presentation
Quantitative Data Summary

The following table summarizes typical quantitative performance parameters. Note that specific

values for methionine sulfone may vary, and the data for ¹³C-L-methionine is provided for

reference.
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Parameter Typical Value Reference

Linearity Range
10 - 150 ng/mL (for ¹³C-L-

methionine)
[3]

Correlation Coefficient (r²) ≥ 0.99 (for ¹³C-L-methionine) [3]

Lower Limit of Quantification

(LOQ)

10 ng/mL (for ¹³C-L-

methionine)
[3]

Intra-day Precision (RSD) < 3.6% (for ¹³C-L-methionine) [3]

Inter-day Precision (RSD) < 6.5% (for ¹³C-L-methionine) [3]

Average Recovery 100.48% (for ¹³C-L-methionine) [3]
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Caption: Workflow for methionine sulfone analysis.
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Caption: Oxidation pathway of methionine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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